Cas no 871329-61-2 (3-(Pyrrolidinylsulfonyl)phenylboronic Acid)

3-(Pyrrolidinylsulfonyl)phenylboronic acid is a boronic acid derivative featuring a pyrrolidinylsulfonyl substituent, which enhances its utility in cross-coupling reactions, particularly Suzuki-Miyaura couplings. The compound’s boronic acid moiety facilitates efficient transmetalation with palladium catalysts, while the sulfonyl group improves solubility and stability in organic and aqueous media. Its pyrrolidine ring contributes to steric and electronic modulation, making it valuable in the synthesis of complex biaryl structures. This reagent is particularly suited for pharmaceutical and materials science applications, where precise functionalization of aromatic systems is required. Its well-defined reactivity profile and compatibility with diverse reaction conditions underscore its versatility in synthetic chemistry.
3-(Pyrrolidinylsulfonyl)phenylboronic Acid structure
871329-61-2 structure
Product Name:3-(Pyrrolidinylsulfonyl)phenylboronic Acid
CAS No:871329-61-2
MF:C10H14BNO4S
MW:255.09846162796
MDL:MFCD07783851
CID:719566
PubChem ID:44119834
Update Time:2025-05-22

3-(Pyrrolidinylsulfonyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (3-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
    • 3-(1-Pyrrolidinylsulfonyl)benzeneboronic acid
    • (3-pyrrolidin-1-ylsulfonylphenyl)boronic acid
    • 3-(Pyrrolidin-1-ylsulphonyl)benzeneboronic acid
    • 3-(Pyrrolidinylsulfonyl)phenylboronic acid
    • Boronic acid,B-[3-(1-pyrrolidinylsulfonyl)phenyl]-
    • OR9418
    • WT841
    • B-[3-(1-Pyrrolidinylsulfonyl)phenyl]boronic acid (ACI)
    • Boronic acid, [3-(1-pyrrolidinylsulfonyl)phenyl]- (9CI)
    • 3-(Pyrrolidinosulfonyl)phenylboronic acid
    • [3-[(Pyrrolidin-1-yl)sulfonyl]phenyl]boronic acid
    • SCHEMBL519915
    • 871329-61-2
    • 3-(pyrrolidin-1-ylsulfonyl)phenylboronic acid, AldrichCPR
    • 3-(pyrrolidine-1-sulfonyl)phenylboronic acid
    • 3-[(1-Pyrrolidinyl)sulfonyl]phenylboronic Acid
    • BP-13364
    • (3-(Pyrrolidin-1-ylsulfonyl)phenyl)boronicacid
    • DTXSID20657434
    • CS-0175326
    • BS-18951
    • SY032706
    • MFCD07783851
    • 3-(pyrrolidin-1-ylsulfonyl)phenylboronic acid
    • AKOS015854109
    • [3-(Pyrrolidine-1-sulfonyl)phenyl]boronic acid
    • I12124
    • RCRUXZHMXFQVRF-UHFFFAOYSA-N
    • 3-(1-Pyrrolidinylsulfonyl)phenylboronic acid
    • 3-(Pyrrolidinylsulfonyl)phenylboronic Acid
    • MDL： MFCD07783851
    • Inchi： 1S/C10H14BNO4S/c13-11(14)9-4-3-5-10(8-9)17(15,16)12-6-1-2-7-12/h3-5,8,13-14H,1-2,6-7H2
    • InChI Key： RCRUXZHMXFQVRF-UHFFFAOYSA-N
    • SMILES： O=S(N1CCCC1)(C1C=C(B(O)O)C=CC=1)=O

Computed Properties

  • Exact Mass: 255.07400
  • Monoisotopic Mass: 255.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2A^2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 127-129
  • Boiling Point: 486.7±55.0 °C at 760 mmHg
  • Flash Point: 248.2±31.5 °C
  • Refractive Index: 1.61
  • PSA: 86.22000
  • LogP: 0.16960
  • Vapor Pressure: No data available

3-(Pyrrolidinylsulfonyl)phenylboronic Acid Security Information

3-(Pyrrolidinylsulfonyl)phenylboronic Acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

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3-(Pyrrolidinylsulfonyl)phenylboronic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:871329-61-2)3-(Pyrrolidinylsulfonyl)phenylboronic Acid
Order Number:A848047
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:18
Price ($):273.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:871329-61-2)3-(Pyrrolidinylsulfonyl)phenylboronic Acid
A848047
Purity:99%
Quantity:5g
Price ($):273.0
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